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Compound of Interest

Compound Name: Mabuterol-d9

Cat. No.: B565552 Get Quote

For research and development use only. Not for human or veterinary use.[1]

This document provides essential safety and logistical information for the proper disposal of

Mabuterol-d9, a deuterium-labeled agonist of the β2-adrenergic receptor.[2][3] Adherence to

these procedures is critical for ensuring laboratory safety and environmental protection.

Mabuterol-d9 and its container must be disposed of as hazardous waste.[4]

Chemical and Physical Properties
A summary of the key chemical and physical properties of Mabuterol-d9 is provided in the

table below. This information is essential for a comprehensive understanding of the

compound's characteristics for safe handling and disposal.

Property Value

CAS Number 1246819-58-8[1][3][5]

Molecular Formula C₁₃H₉D₉ClF₃N₂O[1][3]

Molecular Weight 319.8 g/mol [1][5]

Appearance Off-White Solid[1]

Purity ≥98%[1]

Storage Conditions 2-8°C, Protect from light[1][2][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b565552?utm_src=pdf-interest
https://www.achemtek.com/products/msk1390
https://www.benchchem.com/product/b565552?utm_src=pdf-body
https://www.glpbio.com/mabuterol-d9.html
https://www.scbt.com/p/mabuterol-d9-1246819-58-8
https://www.benchchem.com/product/b565552?utm_src=pdf-body
https://datasheets.scbt.com/sc-211757.pdf
https://www.benchchem.com/product/b565552?utm_src=pdf-body
https://www.achemtek.com/products/msk1390
https://www.scbt.com/p/mabuterol-d9-1246819-58-8
https://pubchem.ncbi.nlm.nih.gov/compound/Mabuterol-d9
https://www.achemtek.com/products/msk1390
https://www.scbt.com/p/mabuterol-d9-1246819-58-8
https://www.achemtek.com/products/msk1390
https://pubchem.ncbi.nlm.nih.gov/compound/Mabuterol-d9
https://www.achemtek.com/products/msk1390
https://www.achemtek.com/products/msk1390
https://www.achemtek.com/products/msk1390
https://www.glpbio.com/mabuterol-d9.html
https://datasheets.scbt.com/sc-211757.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-Disposal and Handling Precautions
Before commencing any disposal procedures, ensure that all personnel are equipped with the

appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves are mandatory.

Eye Protection: Safety glasses or goggles must be worn.

Respiratory Protection: A dust respirator should be used to avoid inhalation.[4]

Protective Clothing: A lab coat or other protective clothing is required to prevent skin contact.

[4]

Handling Precautions:

Avoid all personal contact, including inhalation of dust.[4]

Prevent the generation of dust during handling.[4]

Do not eat, drink, or smoke in areas where Mabuterol-d9 is handled or stored.

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to contain the material

and prevent exposure.

For Minor Spills:

Use dry clean-up procedures; avoid creating dust.[4]

Dampen the spilled material with water to prevent it from becoming airborne before

sweeping.[4]

Carefully sweep or vacuum the material. If using a vacuum cleaner, it must be fitted with a

HEPA filter.[4]
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Place the collected material into a suitable, labeled container for hazardous waste disposal.

[4]

For Major Spills:

Evacuate the area and restrict access.

Move upwind to avoid inhaling any dust or vapors.[4]

Alert emergency responders and provide them with the location and nature of the hazard.[4]

Step-by-Step Disposal Procedure
The disposal of Mabuterol-d9 must be conducted in compliance with all federal, state, and

local regulations. The primary method of disposal is through a licensed hazardous waste

management company.

Waste Collection:

Place Mabuterol-d9 waste into a designated, properly labeled, and sealed container.

Empty containers may retain residual dust and should be treated as hazardous waste. Do

not cut, drill, grind, or weld on or near these containers.[4]

Labeling:

Clearly label the waste container with "Hazardous Waste" and the chemical name

"Mabuterol-d9".

Include any other information required by your institution's environmental health and safety

(EHS) department.

Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

area, away from incompatible materials such as oxidizing agents.[4]

Contacting a Waste Management Authority:
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Consult with your institution's EHS department or a licensed waste management authority

for guidance on disposal.[4]

Provide them with the Safety Data Sheet (SDS) for Mabuterol-d9.

Transportation and Final Disposal:

Arrange for a certified hazardous waste transporter to collect the waste.

The final disposal method, likely incineration, will be determined by the waste

management facility in accordance with regulatory requirements.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Mabuterol-d9.
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Start: Mabuterol-d9 Waste Generated

Wear Appropriate PPE
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Minor Spill Procedure:
- Dampen with water

- Sweep or HEPA vacuum
- Place in hazardous waste container

Yes (Minor)

Major Spill Procedure:
- Evacuate and move upwind
- Alert emergency responders

Yes (Major)

Collect Waste in a
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No

End: Proper Disposal via
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Store in a Designated
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Contact Institutional EHS or
Licensed Waste Disposal Company

Arrange for Professional
Waste Collection and Transport

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Mabuterol-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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